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Compound of Interest

Compound Name: Methyl phosphorotrithioate

Cat. No.: B15180017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of methyl phosphorotrithioate isomers. Due to the limited availability of

experimental data for a single, specific methyl phosphorotrithioate isomer, this document

consolidates information for closely related and well-documented trimethyl phosphorothioate

isomers: O,O,O-trimethyl phosphorothioate and O,O,S-trimethyl phosphorothioate. This guide

is intended to serve as a valuable resource for researchers and professionals engaged in drug

development and related scientific fields, offering insights into the expected properties and

analytical methodologies for this class of compounds.

Physicochemical Data
The following tables summarize the available quantitative data for O,O,O-trimethyl

phosphorothioate and O,O,S-trimethyl phosphorothioate to facilitate comparison.

Table 1: General and Physical Properties
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Property
O,O,O-trimethyl
phosphorothioate

O,O,S-trimethyl
phosphorothioate

Chemical Formula C₃H₉O₃PS C₃H₉O₃PS

Molecular Weight 156.14 g/mol [1] 156.14 g/mol [2]

Physical Form Liquid Oil[3]

Color - Colorless to Yellow[3]

Boiling Point - 103 °C at 12 Torr[3]

Density - 1.2500 g/cm³[3]

Storage Temperature Refrigerator 2-8°C[3]

Table 2: Solubility and Partition Coefficients

Property
O,O,O-trimethyl
phosphorothioate

O,O,S-trimethyl
phosphorothioate

LogP (Octanol/Water Partition

Coefficient)
1.2[1] -0.1[2]

Solubility -
Benzene (Slightly),

Dichloromethane (Slightly)[3]

Experimental Protocols
Detailed experimental protocols for the determination of key physicochemical properties of

organophosphorus compounds are outlined below.

Boiling Point Determination
The boiling point of a liquid is a critical physical constant. Two common methods for its

determination are the Thiele tube method and distillation.

2.1.1. Thiele Tube Method
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This micro-method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating oil, and a heat source.

Procedure:

A small amount of the sample is placed in the small test tube.

The capillary tube is inserted into the test tube with the open end down.

The test tube is attached to the thermometer and placed in the Thiele tube containing

heating oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

Heating is discontinued, and the temperature at which the liquid just begins to be drawn

back into the capillary tube is recorded as the boiling point.[4][5][6]

2.1.2. Distillation Method

This method is suitable for larger sample volumes and can also serve as a purification step.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The liquid sample and boiling chips are placed in the distillation flask.

The distillation apparatus is assembled.

The sample is heated to a steady boil, and the vapor is allowed to rise and condense in

the condenser.
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The temperature of the vapor is monitored, and the constant temperature at which the

liquid distills is recorded as the boiling point.[4]

Solubility Testing
A qualitative assessment of a compound's solubility in various solvents is a fundamental step in

its characterization.

Apparatus: Small test tubes, spatula, and a selection of solvents (e.g., water, ethanol, diethyl

ether, dichloromethane, hexane).

Procedure:

Approximately 1-2 mg of the solid sample or one drop of the liquid sample is placed in a

test tube.

About 1 mL of the solvent is added.

The mixture is agitated or stirred.

The sample is observed for dissolution. The result is typically reported as soluble, partially

soluble, or insoluble.[7]

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are powerful

techniques for the structural elucidation of organophosphorus compounds.

2.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

General Principle: NMR spectroscopy provides information about the chemical environment

of atomic nuclei. For organothiophosphates, 1H, 13C, and 31P NMR are particularly

informative. The chemical shifts in 31P NMR are sensitive to the electronic environment

around the phosphorus atom, including the nature of the substituents (e.g., oxygen vs.

sulfur).[8][9][10][11]

Sample Preparation: A small amount of the purified compound is dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆).
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Data Acquisition: The sample is placed in an NMR spectrometer, and spectra are acquired

for each nucleus of interest.

2.3.2. Mass Spectrometry (MS)

General Principle: Mass spectrometry measures the mass-to-charge ratio of ions, providing

information about the molecular weight and fragmentation pattern of a compound. This is

crucial for confirming the molecular formula and identifying structural motifs.[12][13]

Sample Introduction: The sample can be introduced directly or via a chromatographic system

like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Ionization: Various ionization techniques can be employed, such as Electron Ionization (EI)

or Electrospray Ionization (ESI).

Data Analysis: The resulting mass spectrum shows the molecular ion peak and various

fragment ion peaks, which can be interpreted to deduce the structure of the molecule.

Workflow and Logical Diagrams
The following diagram illustrates a general workflow for the physicochemical characterization of

a chemical substance like methyl phosphorotrithioate.
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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